AbstractCompositional analysis often soil samples collected from Islamabad, Pakistan, is performed using the fundamental harmonic (1064 nm) of a Q-switched Neodymium-doped Yttrium Aluminum Garnet (Nd:YAG) laser. The plasma emissions were recorded using a broadband (200–800 nm) spectrometer (LIBS2500plus, Ocean Optics Inc., USA) having ≈0.1 nm resolution. The qualitative analysis of the pelletized soil samples confirms the presence of several heavy metals (Titanium, Vanadium, Chromium, Manganese, Iron, Cobalt, Nickel, Lead, Copper, Zinc, Cadmium, Zirconium, Cesium, Strontium, and Barium), light and nutrients elements (Lithium, Rubidium, Aluminum, Boron, Carbon, Potassium, Nitrogen, Magnesium, Phosphorus, Silicon, and Calcium). The quantitative analyses were performed using the calibration-free laser-induced breakdown spectroscopy, its variant, and single sample calibration techniques. It is found that the concentration of heavy metals (Cadmium, Cobalt, Chromium, and Nickel) exceeds the maximum permissible limit, which is eventually accumulated in the human body through the food chain and threatens health.

AbstractPanax notoginseng is a valuable herb with geographical indication, and the quality and price of P. notoginseng from different origins are very different. Therefore, this paper proposes a rapid and accurate method for identifying the origins of P. notoginseng by collecting the roots of P. notoginseng. This paper improves the whale optimization algorithm in terms of global convergence and convergence speed, introduces the Levy flight strategy and reconstructed whale synergy factor A, and applies it to the parameter optimization of support vector machines, to obtain a high-performance classification model. The improved whale optimization algorithm model identifies the origin of P. notoginseng by discriminating their terahertz spectra. Compared with the commonly used genetic algorithm and the original whale optimization algorithm, improvement in the whale optimization algorithm was able to avoid falling into local optimum solutions more effectively while having a high convergence rate. Accordingly, the improved whale optimization algorithm optimized support vector machine model obtained an overall accuracy of 98.44%, which was significantly higher than the 95.31% overall accuracy of the genetic algorithm optimized support vector machine model and the 96.88% overall accuracy of the whale optimization algorithm optimized support vector machine model. It was concluded that terahertz spectroscopy together with machine learning would be a promising technique for identifying the origins of P. notoginseng.

AbstractIn this work the study of the green pigments employed by ancient Romans in the decoration of 50 wall fragments from buildings of different ages located in seven archaeological sites of the Augustean X Regio (Venetia et Histria) is presented. The pigments are green earths—celadonite and glauconite, the latter associated to variable amounts of smectites—as found through mid-Infrared Fourier Transform Spectroscopy and as confirmed by Principal Component Analysis. The investigation was performed in suitable spectral ranges that while accounting for all the most intense absorptions of green earths allowed to minimize the influence of absorptions due to accessory minerals in the pigment ores or to the mineral species contained in the preparatory layers of the painted fragments (carbonates, quartz, kaolinite and gypsum) and sampled with the pigment. Three commercial green pigments consisting of the minerals celadonite and glauconite were also considered to check the soundness of the approach followed for the identification of the historical pigments and the reliability of the results obtained. For the first time it is shown that Principal Component Analysis is an effective tool to confirm the results of conventional spectroscopic analysis of the two green earths celadonite and glauconite.

AbstractRaman spectroscopy has been used extensively on meteoritic samples since it is a nondestructive tool that provides information about their structure and mineralogical composition, which can give important clues about planet formation. However, the power of the excitation laser used in this technique can alter the properties of the samples due to thermal effects. In this undergraduate research work, the laser-induced thermal effects produced on the carbonaceous chondritic meteorite Northwest Africa 6603 were studied in detail by analyzing the low- and high-resolution Raman spectra parameters of the minerals found in the inclusions and matrix of this sample as a function of the excitation power. Olivine (forsterite), graphitic carbon, pyroxene (enstatite), hematite and gehlenite were the minerals identified in the studied regions. The Raman parameters of these minerals were affected by the laser power to a greater or lesser extent, indicating an increase in structural disorder. In general, the alterations observed were permanent (reverse changes were not observed). These thermal effects were correlated with the topography of the irradiated regions by analyzing their changes using optical microscopy. The micrographs of a few regions showed changes on their topography after irradiating the regions with the maximum applied power (e.g., more depressed areas). These findings exhibited strong evidence of the thermal effects induced by the laser power on the materials found in this fragment, which must be considered to avoid alterations of the physical and chemical properties of the meteoritic samples. In addition, this work presents the first study done on the mineralogical composition of Northwest Africa 6603 using Raman spectroscopy. Furthermore, from an educational standpoint, this project exposed the involved undergraduate physics students to numerous research steps (e.g., experiment preparation, data acquisition/analysis, and manuscript preparation) which provided them with a broad spectrum of valuable scientific and technical tools for their future careers.

AbstractRaman spectroscopy is a vibrational spectroscopic technique with which the molecular fingerprint of a microorganism can be elucidated in 1 hr or less. In our study, the utility of this method as a rapid technique for the detection of different pathogens in a clinical microbiology laboratory was tested based on their unique spectra. The reference strains from American Type Culture Collection for frequently encountered pathogens such as Staphylococcus aureus, Escherichia coli, Acinetobacter baumannii, and Pseudomonas aeruginosa were used to capture the signature spectra of these pathogenic species using confocal Raman microscopy. Furthermore, a representative reference library was constructed using the spectra of these standard strains as well as the clinical isolates. The study revealed unique spectral outputs for each bacterial species studied. Importantly, the entire procedure could be performed in an hour. With the development of an extensive database, the spectra of unknown samples can be matched with those in the library, and thus, a new identification system can be developed.

AbstractRadiology departments have contributed significantly to greenhouse gases including release of toxic imaging contrast media to environment. We feel Radiology also has several spectroscopy and imaging tools that may apply to monitor and support cleaner environmental goals. The current manuscript is one of the firsts to prompt Radiology to move in that direction by non-invasive imaging of bio metals that are less abundant in biological tissues but play key roles as co-factors in tissue structure and function. Conventional analytical tools are mostly invasive and cannot characterize the native oxidation states of bio metals. We chose carbohydrate matrix of metal-rich fruits and optimized two non-invasive imaging methods to detect changes in bio metal distribution as the samples were allowed to dry over time. It complements our prior work in Tomography Journal that demonstrated breakdown of specific radiological contrast media causing inflow of lanthanides and iodinated compounds to agricultural products and alter homeostasis by chelation and transmetallation. We observed that in the 20–30 keV range, that is at low end of clinical X-ray, commercial mammography detectors can detect alkali, alkaline earth, and transition metals in fruit samples irrespective of their oxidation states with appropriate X-ray filters utilizing preferential photoelectric absorption while high field magnetic resonance imagers (MRI) can localize paramagnetic states of certain minerals due to their ability to accelerate proton T2* decay and was used here to study biological tissues at different stages of dehydration. We also observed a central, radial shift of iron distribution from cortex toward the core for partially dried Apples indicative of porosity changes with de-moisturization. However, at this time our approach is unable to convincingly separate the susceptibility effects of paramagnetic bio metals from susceptibility effects of porosity changes during dehydration. We believe this work has two novel aspects: first, that MRI and X-ray could be used for complementary roles to map distribution of paramagnetics rich species, and secondly, ionic transport during heat processing of agricultural products or crops grown in arid land can be monitored for altered bio metal distribution by low energy X-ray as well as by high field MRI. In vivo applications may be possible to exploit MR susceptibility of native bio metals to localize abnormal iron distribution in neurodegeneration.

AbstractHyperspectral image data provides new ideas and methods for the fine classification of wetland. Research on wetland spectral characteristics lays the foundation for wetland classification and improves classification accuracy. Based on “Zhuhai-1” hyperspectral image data, combined with the Pure Pixel Index (PPI), this paper extracted the average spectral curves of 11 typical ground objects in Poyang Lake wetland. Two mathematical transformation methods, namely, the continuum removal and the first derivative, were used to analyze the spectral characteristics of the ground objects before and after transformation, in combination with spectral characteristic parameters. The method of combining the mean distance of ground objects with the range of data error was used to select characteristic wavelengths before and after spectral transformation. Finally, the Mahalanobis distance method was used to verify the recognition effect. The results demonstrate that: (1) Spectral transformation can effectively amplify the differences between ground objects. The continuum removal led to an increase in the characteristic bands of four types of vegetation and the emergence of characteristic bands of four types of other ground objects. The first derivative method extended the characteristic bands of four vegetation from red-edge to near-infrared. (2) The method of combining the mean distance and the data error range can effectively screened out the spectral characteristic bands of typical ground objects in Poyang Lake wetland, resulting in hyperspectral dimensionality reduction. (3) The Mahalanobis distance method validates the recognition effect of the characteristic bands. In the screened characteristic bands, the Mahalanobis distance between different ground objects is larger than that between the same ground object, except between shoaly land and road. This study offers valuable insights into spectral recognition and classification of freshwater lake wetlands, and also demonstrates the potential of “Zhuhai-1” hyperspectral image data in wetland research.

AbstractFor premature babies, rapid and harmless early health status detection can both ensure survival and improve the quality of life. In this regard, the best method for detecting the health status is the least invasive process for the baby, using the principle of less contact, more observation. In the neonatal intensive care unit, the important factors in keeping neonates alive and reducing their sequelae are the preliminary diagnoses and follow-up systems that are created using development technology. Hyperspectral imaging is considered a powerful tool to determine the health status of neonates because it provides diagnostic information on the disease. In this study, deep convolutional neural network models using hyperspectral imaging in the visible and infrared regions (204 bands at 400–1000 nm) were used to detect the health status of neonates. Hyperspectral images were taken in a one-month period from different neonates at Selcuk University, Faculty of Medicine, neonatal intensive care unit (Konya, Turkey), and 6528 images (3264 unhealthy, 3264 healthy) in total. Data augmentation methods, such as rotation, flipping, shearing, zooming, shifting and brightness enhancement, were applied to the hyperspectral images for the training of the convolutional neural network model. By using all spectral bands, the number of 6528 images obtained from neonates in the neonatal intensive care unit was augmented to 65280 images. The final results were accuracy of 93.38%, kappa coefficient of 86.76%, specificity of 92.77% and sensitivity of 93.98% for the 65280 hyperspectral images employed. In this study, the objective was to determine the noninvasive health status of neonates with convolutional neural networks using visible and infrared spectral bands. The results show that hyperspectral imaging operating in the visible and infrared regions and the convolutional neural network are highly effective in detecting the health status of neonates.

AbstractMolecular structure, molecular docking, and vibrational spectra of 2,2′-[1,3,5,7-tetraoxo-5,7-dihydropyrrolo[3,4-f-[isoindole 2,6(1H,3H) diyl]]] diacetohydrazide molecule by density functional theory approach as human immunodeficiency virus inhibitory. Despite several investigations into anti-human immunodeficiency virus therapy, human immunodeficiency virus infection remains difficult to treat due to drug resistance. The emergence of new human immunodeficiency virus mutations has resulted in drug rejection versus Food and Drug Administration recommended drugs already in use reduced efficacy against the human immunodeficiency virus. On this basis, the density functional theory approach on B3LYP/6-311G(d,p) levels was used to determine the molecular properties of 2,2′-[1,3,5,7-tetraoxo-5,7-dihydropyrrolo[3,4-f-[isoindole 2,6(1H,3H) diyl]]] diacetohydrazide molecule. The geometric analysis values ​​were fitted to the experimental data characterizing the stable structure of the molecule, and the molecular structure (bond length, bond angle and dihedral angle) was then determined. Electronic properties of molecular orbits (the highest occupied molecular orbital and the lowest unoccupied molecular orbital) have been studied. The calculated Fourier transform infrared and hydrogen nuclear magnetic resonance vibrational frequencies agreed well with the experimentally obtained frequencies. The inhibitory ability of the compound under study was evaluated in a molecular docking assay against the human immunodeficiency virus protein. The carbonyl group of the molecule has been shown to be critical for antiviral activity. The high binding energy (−9.40 kcal/mol) also indicates the significant antiviral activity.

AbstractCarbon dots from bio-resources recently received significant impact due to ease of availability, low cost, and simple equipment requirements. In this work, a highly fluorescent carbon dots derived from agro-bio-based precursor, mango ginger rhizomes were developed through a straightforward, low-cost, rapid, economical, and one-step microwave method, without using any chemical reagents or any expensive instruments. The prepared carbon dots exhibited excitation-dependent fluorescence with excitation and emission maxima at 360 and 442 nm, respectively. On account of the excellent photoluminescent property of the system prepared, it is executed as an outstanding hexavalent chromium sensor by fluorescence quenching. Extensive usages of this metal in different fields are unfavorable and cause pollution to the ecological system, and thus sensing of hexavalent chromium in an environmental sample, especially in water resources are highly demandable. The system possesses higher selectivity and sensitivity toward chromium with a limit of detection of 84 nM (4.367 ppb) and a linear relationship between the concentration of chromium and fluorescence intensity maintained from 0 to 33.33 µM. The mechanism was studied using different methods and finally attributed to the inner filter effect. Hereby value addition has been given to the agro-based precursor through an environmentally benign method and is successfully employed as a hexavalent chromium sensor in real water samples with recovery from 95.07 to 102.70%.